1-(2H-1,3-benzodioxol-5-yl)-2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}ethan-1-one

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-2-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanylethanone
• InChI: InChI=1S/C21H13ClN2O3S2/c22-14-4-1-12(2-5-14)15-8-28-20-19(15)21(24-10-23-20)29-9-16(25)13-3-6-17-18(7-13)27-11-26-17/h1-8,10H,9,11H2
• InChI Key: XLGGORCZCYQQJD-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)CSC3=NC=NC4=C3C(=CS4)C5=CC=C(C=C5)Cl
• Molecular Formula: C21H13ClN2O3S2
• Molecular Weight: 440.9 g/mol

Description

1-(2H-1,3-benzodioxol-5-yl)-2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}ethan-1-one is a useful research compound. Its molecular formula is C21H13ClN2O3S2 and its molecular weight is 440.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anti-HIV-1 Activity : The compound's derivatives have shown virus-inhibiting properties against type 1 human immunodeficiency virus (HIV-1) in vitro, indicating potential as antiviral agents (Novikov et al., 2004).

Antitumor and Antibacterial Agents : A series of derivatives were synthesized and showed high activity against human tumor cell lines (liver, colon, and lung cancers) and significant antibacterial activity against Gram-positive and Gram-negative bacteria, suggesting applications in cancer therapy and infection control (Hafez, Alsalamah, & El-Gazzar, 2017).

Herbicide Potential : Some derivatives have exhibited excellent inhibitory activities against the root and stalk of agricultural pests like Brassica napus and Echinochloa crusgalli at low concentrations, indicating potential use as herbicides (Wang, Zheng, Liu, & Chen, 2010).

Cytotoxicity Evaluation : Various pyrimidine derivatives have been synthesized and evaluated for their antitumor activities against mammalian cell lines, with some compounds demonstrating high efficiency, suggesting potential in cancer treatment (Sakr, Assy, & ELasaad, 2020).

Polymer Material Science : Derivatives have been used in the synthesis of transparent polyimides with high refractive indices and small birefringences, along with good thermomechanical stabilities, indicating applications in advanced material science (Tapaswi et al., 2015).

Antimicrobial Activity : Specific derivatives have shown antimicrobial activity against various pathogens like S. aureus, B. subtilis, B. cereus, C. albicans, and A. niger, suggesting potential in developing new antimicrobial agents (Attia et al., 2014).